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Compound of Interest

Compound Name: 8,9-Dihydrobenz[a]anthracene-d9

Cat. No.: B15559828 Get Quote

Technical Guide: Safety and Handling of 8,9-
Dihydrobenz[a]anthracene-d9
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling

precautions for 8,9-Dihydrobenz[a]anthracene-d9. As a specific Safety Data Sheet (SDS) for

this deuterated compound is not readily available, this guide synthesizes information from the

SDSs of structurally related polycyclic aromatic hydrocarbons (PAHs) and deuterated

analogues. The provided protocols and data should be considered as a baseline for safe

laboratory practices.

Compound Identification and Properties
8,9-Dihydrobenz[a]anthracene-d9 is a deuterated form of 8,9-Dihydrobenz[a]anthracene, a

polycyclic aromatic hydrocarbon.[1] While specific quantitative data for the deuterated form is

limited, the properties of the parent compound and related anthracenes provide a strong

indication of its characteristics.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C₁₈H₅D₉ Clearsynth

Molecular Weight 239.36 g/mol Clearsynth

Appearance Likely a solid General knowledge

Storage Temperature -20°C recommended MedChemExpress[2]

Note: Data is based on available information for 8,9-Dihydrobenz[a]anthracene-d9 and

related compounds.

Hazard Identification and Toxicological Data
As a member of the PAH family, 8,9-Dihydrobenz[a]anthracene-d9 should be handled as a

potentially hazardous substance. The parent compound, Benz[a]anthracene, is known to be a

carcinogen.[3] Deuteration is not expected to significantly alter the hazardous nature of the

molecule.

Table 2: Toxicological Profile (Based on Benz[a]anthracene)

Hazard Classification Description Source

Carcinogenicity

Known to the State of

California to cause cancer

(Prop. 65)

Sigma-Aldrich[3]

Acute Toxicity

No specific data available for

8,9-Dihydrobenz[a]anthracene-

d9. Handle with care to avoid

exposure.

Environmental Hazard
Very toxic to aquatic life with

long lasting effects.
Sigma-Aldrich[3]

Experimental Protocols for Safe Handling
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Adherence to strict safety protocols is mandatory when working with 8,9-
Dihydrobenz[a]anthracene-d9.

Personal Protective Equipment (PPE)
Gloves: Wear suitable chemical-resistant gloves (e.g., nitrile) tested according to EN 374.

Dispose of contaminated gloves after use.[3]

Eye Protection: Use safety goggles with side protection.[4]

Lab Coat: A lab coat must be worn to prevent skin contact.

Respiratory Protection: If working with the solid form where dust may be generated, or with

solutions that may produce aerosols, use a particle respirator (e.g., P95) or a higher-level

respirator as appropriate.[5]

Handling and Storage
Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.[2][6]

Avoiding Contamination: Avoid inhalation, and contact with eyes and skin.[2] Do not eat,

drink, or smoke in the handling area.[6]

Storage: Keep the container tightly sealed in a cool, dry, and well-ventilated place.[2][6]

Protect from light.[6] Recommended storage is at -20°C.[2]

Incompatible Materials: Avoid contact with strong oxidizing agents.[6]

First-Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[5][6]

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. Seek medical attention if irritation persists.[5][6]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[6][7]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[5][6]

Spill and Waste Disposal
Spill Containment: In case of a spill, prevent further leakage. Absorb solutions with an inert

liquid-binding material. For solid spills, sweep up carefully to avoid dust formation.[2][5]

Cleaning: Decontaminate surfaces by scrubbing with a suitable solvent like alcohol.[2]

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Do not allow the product to enter drains or water courses.[2][3]

Workflow and Logical Relationships
The following diagrams illustrate the safe handling workflow and the logical relationships in

hazard mitigation.
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Safe Handling Workflow for 8,9-Dihydrobenz[a]anthracene-d9
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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